8-chloro-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one

• IUPAC Name: 8-chloro-2-(trifluoromethyl)-1,2-dihydrothieno[2,3-c]chromen-4-one
• InChI: InChI=1S/C12H6ClF3O2S/c13-5-1-2-8-6(3-5)7-4-9(12(14,15)16)19-10(7)11(17)18-8/h1-3,9H,4H2
• InChI Key: KEHQMTFZORCYHS-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=C1C3=C(C=CC(=C3)Cl)OC2=O)C(F)(F)F
• Molecular Formula: C12H6ClF3O2S
• Molecular Weight: 306.69 g/mol

Description

8-chloro-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one, commonly known as Clomazone, is a herbicide that is widely used in agriculture to control weeds. It belongs to the family of synthetic auxins and acts by inhibiting the biosynthesis of carotenoids, which are essential pigments for the growth and development of plants. Clomazone has been extensively studied for its synthesis, mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Derivatives : The compound can be synthesized from 2-trifluoromethylchromones and ethyl mercaptoacetate, leading to the formation of 1,2-dihydrothieno[2,3-c]chromen-4-ones and diethyl 3,4-dithiadipate. These compounds, upon oxidation, give rise to thieno[2,3-c]chromen-4-ones (Sosnovskikh, Usachev, Sevenard, & Röschenthaler, 2003).

• Hydrazinopyridazine Derivatives : Oxidation of the compound leads to thieno[2,3-c]chromen-3,3,4-triones, which can transform into 3-hydrazinopyridazine derivatives in high yields. This indicates a potential route for the synthesis of novel organic compounds (Sosnovskikh, Usachev, & Vorontsov, 2002).

Chemical Properties and Reactions

• Facile and Efficient Synthetic Strategy : A synthetic strategy was developed for 3-((trifluoromethyl)thio)-4H-chromen-4-one, showcasing the compound's versatility in chemical synthesis (Xiang & Yang, 2014).

• One-Pot Synthesis : The compound's derivatives can be synthesized via a one-pot reaction, demonstrating its utility in creating diverse chemical structures efficiently (Song et al., 2008).

Biological and Medicinal Research

• Antitumor Activity : Certain derivatives of the compound have shown preliminary antitumor activity against various cancer cell lines, highlighting its potential in medicinal chemistry (Yu et al., 2017).

• Antiulcer Activity : Modifications of the formyl group in 4H-thieno[3,2-c]chromene-2-carbaldehyde resulted in compounds with significant antiulcer activity, illustrating the therapeutic potential of derivatives of this compound (Bogza et al., 2015).

Novel Chemical Transformations

• Hydroxymethylene Derivatives : The compound can undergo transformation to yield hydroxymethylene derivatives, which have varied chemical properties and potential applications (Dean & Murray, 1975).

• Trifluoromethylthiolation Synthesis : A general synthesis method was developed for 3-[(trifluoromethyl)thio]-4H-chromen-4-ones, expanding the scope of chemical reactions and products obtainable from the compound (Snieckus & Gamal-Eldin, 2015).